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Abstract
LX-6171 is a small molecule inhibitor of the solute carrier family 6 member 7 (SLC6A7), also

known as the L-proline transporter (PROT), which is primarily expressed in the central nervous

system.[1][2] While development for cognitive disorders was halted, the target remains of

interest for other neurological and psychiatric conditions.[3] Visualizing the engagement of LX-
6171 with its target in the brain is crucial for understanding its pharmacokinetic and

pharmacodynamic properties, optimizing dosing, and confirming its mechanism of action in

preclinical and clinical studies. This document provides a detailed, albeit hypothetical, set of

application notes and protocols for imaging the target engagement of LX-6171 in the brain

using Positron Emission Tomography (PET), based on established methodologies for other

SLC transporters. As no specific imaging studies for LX-6171 have been published, these

protocols are adapted from analogous studies of other neurotransmitter transporters.

Introduction to LX-6171 and its Target, SLC6A7
LX-6171 is an orally bioavailable small molecule that inhibits SLC6A7, a high-affinity L-proline

transporter found at the synaptic vesicles and presynaptic membranes of glutamatergic

neurons.[4] SLC6A7 is a member of the gamma-aminobutyric acid (GABA) neurotransmitter

transporter family and is expressed in brain regions associated with learning and memory.[5]

By inhibiting this transporter, LX-6171 was investigated for its potential to treat cognitive

impairment.[4][6]
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Signaling Pathway of Glutamatergic Synapse and SLC6A7
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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